Cas no 2229150-25-6 (tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate
• CAS No: 2229150-25-6
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6276872
• PubChem ID: 165735276
• Update Time: 2025-10-28

tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate
• tert-butyl N-{3-methoxy-4-[(pyrrolidin-2-yl)methyl]phenyl}carbamate
• EN300-1901856
• 2229150-25-6

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-14-8-7-12(15(11-14)21-4)10-13-6-5-9-18-13/h7-8,11,13,18H,5-6,9-10H2,1-4H3,(H,19,20)
• InChI Key： ZOOQSGQREAPKRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate

tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate, with the CAS number 2229150-25-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines elements of a carbamate group, a pyrrolidine ring, and a methoxy-substituted phenyl group, making it a versatile compound for various chemical reactions and biological assays.

Recent studies have highlighted the importance of tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate in the development of novel therapeutic agents. Its structure allows for easy modification, enabling researchers to explore its potential as a precursor for bioactive compounds. The presence of the pyrrolidine ring introduces interesting stereochemical properties, which can be exploited in the design of enantioselective catalysts or chiral recognition molecules.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and carbamate formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced biological testing. The use of environmentally friendly reagents and conditions has also been emphasized in recent synthetic protocols, aligning with the growing demand for sustainable chemistry practices.

In terms of applications, tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate has shown promise in the field of pharmacology. Its ability to interact with various biological targets makes it a valuable tool in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of treatments for metabolic disorders.

The structural versatility of this compound also extends to materials science, where it has been investigated as a building block for advanced polymers and materials with tailored properties. The combination of the carbamate group and the aromatic ring provides opportunities for creating materials with enhanced mechanical strength or thermal stability.

From an environmental perspective, understanding the fate and transport of tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate in natural systems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles, providing insights into its potential impact on ecosystems. These studies are essential for ensuring that any industrial or pharmaceutical applications are conducted responsibly and sustainably.

In conclusion, tert-butyl N-{3-methoxy-4-(pyrrolidin-2-yl)methylphenyl}carbamate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with ongoing advancements in synthetic methods and biological studies, positions it as a key molecule for future innovations in chemistry and pharmacology.